Cas no 78182-91-9 (3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone)

• Product Name: 3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
• CAS No: 78182-91-9
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 2057196
• PubChem ID: 44257370
• Update Time: 2025-04-21

3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 3',4',8-Tri-Me ether-3',4',5,7,8-Pentahydroxyisoflavone
• 5,7-dihydroxy-8,3',4'-trimethoxyisoflavone
• 78182-91-9
• LMPK12050436
• 3-(3,4-dimethoxyphenyl)-5,7-dihydroxy-8-methoxychromen-4-one

• Inchi： 1S/C18H16O7/c1-22-13-5-4-9(6-14(13)23-2)10-8-25-18-15(16(10)21)11(19)7-12(20)17(18)24-3/h4-8,19-20H,1-3H3
• InChI Key： ZSTDUKYETPSCHO-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2C(=O)C3C(=C(C(=CC=3O)O)OC)OC=2)=CC=1

Computed Properties

• Exact Mass: 344.08960285Da
• Monoisotopic Mass: 344.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylisoflavones
• Natural Products and Extracts Plant Extracts Plant based Monopteryx inpae